Cas no 1257548-23-4 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1257548-23-4
• MF: C₁₅H₁₉NO₄S₂
• MW: 341.445661783218
• CID: 6431793
• PubChem ID: 52992635
• Update Time: 2025-10-30

N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(2-hydroxy-2-thiophen-3-ylethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• VU0524767-1
• AKOS024523511
• F5857-1366
• 1257548-23-4

• Inchi： 1S/C15H19NO4S2/c1-20-14-4-2-12(3-5-14)7-9-22(18,19)16-10-15(17)13-6-8-21-11-13/h2-6,8,11,15-17H,7,9-10H2,1H3
• InChI Key： QDGBDZALFSCWJR-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)OC)(NCC(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 341.07555043g/mol
• Monoisotopic Mass: 341.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide

N-2-Hydroxy-2-(Thiophen-3-Yl)Ethyl-2-(4-Methoxyphenyl)Ethane-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 1257548-23-4, known as N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and synthetic chemistry. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities.

At its core, the molecule consists of a sulfonamide group attached to an ethane backbone. The sulfonamide functional group is a key feature, often associated with bioactivity and stability in biological systems. The ethane backbone is further substituted with two distinct groups: a hydroxyl-substituted thiophene ring and a methoxyphenyl group. These substituents contribute to the molecule's versatility and potential for interaction with various biological targets.

The thiophene ring, specifically at the 3-position, introduces aromaticity and potential for π-interactions, which are crucial in many biochemical processes. The hydroxyl group attached to the thiophene further enhances the molecule's ability to participate in hydrogen bonding, a critical factor in drug design for improving bioavailability and target specificity.

On the other side of the ethane backbone is the 4-methoxyphenyl group. The methoxy substitution on the phenyl ring not only increases the molecule's lipophilicity but also provides additional sites for potential interactions with biological systems. This group is particularly interesting due to its ability to modulate pharmacokinetic properties such as absorption and distribution.

Recent studies have explored the potential of this compound as a candidate for drug development, particularly in the context of anti-inflammatory and anti-cancer therapies. Researchers have reported that the compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique structure makes it a promising candidate for use in the development of advanced materials such as sensors and electronic devices. The thiophene moiety, in particular, has been shown to enhance conductivity and stability in polymer-based materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the sulfonamide group through nucleophilic substitution and the precise substitution patterns on both aromatic rings. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and enantioselectivity in the production of this compound.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-toxicological profile. Initial findings suggest that it undergoes efficient biodegradation under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds.

In conclusion, N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1257548-23-4) represents a versatile and multifaceted molecule with significant potential across various scientific disciplines. Its unique structural features, combined with recent advances in synthesis and application studies, position it as a valuable compound for future research and development efforts.